Cas no 17249-80-8 (3-Chlorothiophene)

• Product Name: 3-Chlorothiophene
• CAS No: 17249-80-8
• MF: C₄H₃ClS
• MW: 118.584618806839
• MDL: MFCD00043887
• CID: 50697
• PubChem ID: 87017
• Update Time: 2025-04-18

3-Chlorothiophene Chemical and Physical Properties

Names and Identifiers

• 3-Chlorothiophene
• 2-Chloro-3-broMo thiophene
• 3-Thienyl chloride
• Thiophene, 3-chloro-
• 3-Chlorothiophene 98%
• 3-Chlorothiophene,98%
• 3-Chlorothiophene, 98% 5GR
• 3-Chlorothiophene,98%,maycontainupto2%DMF
• 3-Chlorothiophene, 98%, May contain up to 2% DiMethyl forMaMide
• 3-Chloro thiophene
• FT-0654195
• EN300-100252
• A811420
• 3-chloranylthiophene
• FT-0615535
• J-512346
• C1192
• AC-4914
• AKOS006220722
• NS00124815
• SCHEMBL153082
• PS-3135
• 17249-80-8
• SB66831
• 3-Chlorothiophene, 98%
• STR01650
• MFCD00043887
• 3-chloro-thiophene
• InChI=1/C4H3ClS/c5-4-1-2-6-3-4/h1-3
• DTXSID20169325
• AMY23250
• CS-W013592
• DB-000896

• MDL： MFCD00043887
• Inchi： 1S/C4H3ClS/c5-4-1-2-6-3-4/h1-3H
• InChI Key： QUBJDMPBDURTJT-UHFFFAOYSA-N
• SMILES： ClC1=CSC=C1
• BRN： 105255

Computed Properties

• Exact Mass: 117.96400
• Monoisotopic Mass: 117.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 28.2A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.276
• Melting Point: No data available
• Boiling Point: 139°C(lit.)
• Flash Point: 37 ºC
• Refractive Index: 1.552-1.554
• PSA: 28.24000
• LogP: 2.40150
• Solubility: Uncertain

3-Chlorothiophene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H302,H315,H318,H335,H360D
• Warning Statement： P201,P261,P280,P305+P351+P338,P308+P313
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：NWG
• Hazard Category Code： R10;R36/37/38
• Safety Instruction： S53-S16-S26-S45
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Hazard Level：3
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides